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Compound of Interest

Compound Name: BTX161
Cat. No.: B15543735
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of BTX161, a potent CKla degrader and thalidomide analog. Given the absence of a specific
Material Safety Data Sheet (MSDS), these guidelines are based on best practices for handling
cytotoxic and hazardous compounds, as well as information on related thalidomide analogs. A
thorough risk assessment should be conducted by qualified personnel before commencing any
work with this compound.

Personal Protective Equipment (PPE)

Due to its cytotoxic potential as a thalidomide analog, a comprehensive PPE protocol is
mandatory when handling BTX161 in any form (solid or solution).
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PPE Category Item Specifications

Two pairs of chemotherapy-
grade nitrile gloves. The outer

Hand Protection Double Gloves glove should be changed
immediately upon
contamination.

Solid-front, back-closing gown
_ ) made of a low-permeability
Body Protection Disposable Gown )
fabric. Cuffs should be tucked

under the inner glove.

Chemical splash goggles to
Eye Protection Safety Goggles protect against splashes and

aerosols.

To be worn in conjunction with

safety goggles, especiall
Face Protection Face Shield Y9 gg. ] P N Y )

when there is a significant risk

of splashing.

Recommended for handling
i ) ] the powdered form of BTX161
Respiratory Protection N95 Respirator ) ) )
to prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical to minimize exposure and ensure a safe
laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, inspect the package for any signs of damage. If the package is
compromised, treat it as a spill and notify the safety officer immediately.
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» Dedicated Storage: Store BTX161 in a dedicated, locked cabinet or refrigerator within a
designated cytotoxic agent handling area.

o Labeling: Ensure all containers are clearly labeled with the compound name, concentration,
date of preparation, and the initials of the researcher.

o Storage Conditions:
o Powder: Store at -20°C for up to 2 years.

o DMSO Stock Solution: Store at -80°C for up to 6 months, or at -20°C for up to 1 month.

Preparation of Solutions

o Designated Area: All handling of BTX161, including weighing and solution preparation, must
be conducted in a certified chemical fume hood or a biological safety cabinet (Class Il, Type
B2).

e Weighing: Use a disposable weighing paper or a dedicated, contained balance.
 Dissolution:
o Add solvents slowly and carefully to the powdered compound to avoid aerosolization.
o If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

o Solubility Data:

Solvent Concentration

DMSO = 2.5 mg/mL (9.18 mM)

10% DMSO + 40% PEG300 + 5% Tween-80

. = 2.5 mg/mL (9.18 mM)
+ 45% Saline

10% DMSO + 90% (20% SBE-B-CD in

) > 2.5 mg/mL (9.18 mM)
Saline)

| 10% DMSO + 90% Corn Oil | = 2.5 mg/mL (9.18 mM) |
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e Labeling: Immediately label the container with the solution's name, concentration, solvent,
date, and your initials.

Experimental Use

o Containment: Keep all experimental procedures involving BTX161 within a designated and
clearly marked area of the laboratory.

o Transportation: When moving BTX161 solutions, use sealed, leak-proof secondary
containers.

o Avoid Contamination: Do not use the same equipment for other purposes until it has been
thoroughly decontaminated.

o Work Surface: Cover the work area with a disposable, absorbent, plastic-backed liner.

Disposal Plan: Waste Management

Proper disposal of BTX161 and contaminated materials is essential to prevent environmental
contamination and accidental exposure.

o Waste Segregation: All materials that come into contact with BTX161 are considered
cytotoxic waste and must be segregated from regular laboratory trash.

o Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for
cytotoxic waste.

o Types of Waste and Disposal Procedures:
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Waste Type Disposal Procedure

(e.g., gloves, gowns, weighing paper,
pipette tips) Place in a designated

Solid Waste . _ .
cytotoxic waste bag within a rigid,
labeled container.

(e.g., unused solutions, contaminated media)
Collect in a labeled, leak-proof, and chemically
Liquid Waste compatible container. Do not mix with other

chemical waste streams unless compatibility

has been confirmed.

| Sharps | (e.g., needles, contaminated glassware) Dispose of immediately in a designated
sharps container for cytotoxic waste. |

o Decontamination of Surfaces: Clean the work area with a suitable detergent and water after
each use.

e Waste Pickup: Arrange for the disposal of cytotoxic waste through your institution's
hazardous waste management program.

Emergency Procedures: Spills and Exposure
Spill Management

o Evacuate: Alert others in the area and evacuate if necessary.
e Secure the Area: Restrict access to the spill area.
o PPE: Don the appropriate PPE before cleaning the spill.

o Containment: Use a cytotoxic spill kit to absorb the spill. Work from the outside of the spill

inwards.

o Decontamination: Clean the area with a suitable decontaminating agent, followed by

detergent and water.
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Disposal: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Reporting: Report the spill to the laboratory supervisor and the institutional safety officer.

Personal Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.
Ingestion: Do not induce vomiting.

Seek Medical Attention: In all cases of exposure, seek immediate medical attention and
provide details of the compound.

BTX161 Signaling Pathway

BTX161 is a CKla degrader. It functions as a molecular glue, bringing the E3 ubiquitin ligase

Cereblon (CRBN) into proximity with Casein Kinase 1a (CKla), leading to the ubiquitination and

subsequent proteasomal degradation of CKla. This degradation activates the DNA damage

response (DDR) and p53, while also stabilizing the p53 antagonist MDM2.[1]

BTX161 Action Downstream Effects

Activates DNA Damage Activates
Proteasome Response (DDR)
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Caption: BTX161-mediated degradation of CKla and downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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